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Introduction
Live-cell imaging is a powerful technique for studying dynamic cellular processes in real-time.

The choice of fluorescent probe is critical for successful live-cell imaging experiments, requiring

a dye that is bright, photostable, and minimally cytotoxic. AMCA-X Succinimidyl Ester (SE) is a

blue-emitting fluorescent dye that serves as an excellent tool for labeling proteins and other

biomolecules for live-cell imaging applications. This amine-reactive dye covalently binds to

primary amines on target molecules, forming stable conjugates that can be visualized by

fluorescence microscopy.

This document provides detailed application notes and protocols for the use of AMCA-X SE
conjugates in live-cell imaging. It includes information on the dye's properties, detailed

protocols for protein conjugation and live-cell labeling, and examples of its application in

studying cellular signaling and protein trafficking.
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A summary of the key photophysical properties of the AMCA fluorophore is presented in the

table below. These properties are essential for designing fluorescence microscopy experiments

and selecting appropriate filter sets.

Property Value

Excitation Maximum (λex) ~345-350 nm

Emission Maximum (λem) ~442-450 nm

Molar Extinction Coefficient (ε) ~19,000 cm⁻¹M⁻¹

Fluorescence Quantum Yield (Φ) ~0.91

Experimental Protocols
Protocol 1: Conjugation of AMCA-X SE to a Protein
This protocol describes the general procedure for conjugating AMCA-X SE to a protein of

interest. The molar ratio of dye to protein may need to be optimized for each specific protein to

achieve the desired degree of labeling.

Materials:

AMCA-X SE

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-7.5)

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Conjugation Buffer: 0.1 M sodium bicarbonate, pH 8.3

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Size-exclusion chromatography column (e.g., Sephadex G-25)

Phosphate-Buffered Saline (PBS)

Procedure:
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Prepare Protein Solution: Dissolve the protein of interest in the conjugation buffer at a

concentration of 1-10 mg/mL. Ensure the buffer is free of primary amines (e.g., Tris or

glycine).

Prepare AMCA-X SE Stock Solution: Immediately before use, dissolve AMCA-X SE in

anhydrous DMF or DMSO to a concentration of 10 mg/mL.

Conjugation Reaction:

Calculate the required volume of the AMCA-X SE stock solution to achieve the desired

molar excess of dye to protein (a 10-20 fold molar excess is a good starting point).

Slowly add the AMCA-X SE stock solution to the protein solution while gently stirring.

Incubate the reaction mixture for 1 hour at room temperature, protected from light.

Quench Reaction: Add the quenching buffer to the reaction mixture to a final concentration of

50-100 mM. Incubate for 30 minutes at room temperature to quench any unreacted AMCA-X
SE.

Purify Conjugate: Separate the AMCA-X SE-protein conjugate from unreacted dye and

quenching reagents using a size-exclusion chromatography column equilibrated with PBS.

Collect the fractions containing the fluorescently labeled protein.

Determine Degree of Labeling (Optional): The degree of labeling (DOL), or the average

number of dye molecules per protein molecule, can be determined by measuring the

absorbance of the conjugate at 280 nm (for the protein) and ~350 nm (for AMCA).

Storage: Store the purified conjugate at 4°C, protected from light. For long-term storage,

consider adding a cryoprotectant (e.g., glycerol) and storing at -20°C or -80°C.

Protocol 2: Live-Cell Imaging of Cell Surface Proteins
This protocol describes the labeling of cell surface proteins on live cells with an AMCA-X SE-

conjugated antibody for subsequent fluorescence microscopy.

Materials:
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Cells cultured on glass-bottom dishes or coverslips

AMCA-X SE-conjugated antibody

Live-Cell Imaging Buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with Ca²⁺ and Mg²⁺, or

phenol red-free cell culture medium)

Phosphate-Buffered Saline (PBS)

Procedure:

Cell Preparation:

Culture cells to the desired confluency (typically 70-80%) on a glass-bottom dish or

coverslip suitable for live-cell imaging.

On the day of the experiment, aspirate the culture medium and gently wash the cells twice

with pre-warmed PBS.

Labeling:

Dilute the AMCA-X SE-conjugated antibody to the desired working concentration (typically

1-10 µg/mL) in pre-warmed Live-Cell Imaging Buffer. The optimal concentration should be

determined empirically.

Add the diluted antibody solution to the cells, ensuring the entire surface is covered.

Incubate the cells for 15-30 minutes at 37°C in a humidified incubator, protected from light.

Washing:

Gently aspirate the antibody solution.

Wash the cells three times with pre-warmed Live-Cell Imaging Buffer to remove unbound

antibody.

Imaging:
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Add fresh, pre-warmed Live-Cell Imaging Buffer to the cells.

Immediately proceed to image the cells using a fluorescence microscope equipped with a

filter set appropriate for AMCA (e.g., excitation ~350 nm, emission ~450 nm).

To minimize phototoxicity, use the lowest possible excitation light intensity and exposure

time that provides a sufficient signal-to-noise ratio.
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Click to download full resolution via product page

Caption: Workflow for AMCA-X SE conjugate live-cell imaging.
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Caption: Visualization of a receptor internalization pathway.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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